Cas no 2228855-86-3 (1-(2-bromopropyl)-3-(difluoromethoxy)benzene)

• Product Name: 1-(2-bromopropyl)-3-(difluoromethoxy)benzene
• CAS No: 2228855-86-3
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 6008495
• PubChem ID: 165694046
• Update Time: 2025-05-22

1-(2-bromopropyl)-3-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropyl)-3-(difluoromethoxy)benzene
• 2228855-86-3
• EN300-1954629

• Inchi： 1S/C10H11BrF2O/c1-7(11)5-8-3-2-4-9(6-8)14-10(12)13/h2-4,6-7,10H,5H2,1H3
• InChI Key： GXZFRJIEYJFRNQ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 263.99613g/mol
• Monoisotopic Mass: 263.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-bromopropyl)-3-(difluoromethoxy)benzene

Comprehensive Guide to 1-(2-bromopropyl)-3-(difluoromethoxy)benzene (CAS No. 2228855-86-3): Properties, Applications, and Market Insights

1-(2-bromopropyl)-3-(difluoromethoxy)benzene (CAS No. 2228855-86-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic derivative, featuring a difluoromethoxy substituent, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it valuable for designing compounds with enhanced metabolic stability and target selectivity.

The molecular formula of 1-(2-bromopropyl)-3-(difluoromethoxy)benzene is C₁₀H₁₁BrF₂O, with a molecular weight of 265.10 g/mol. The presence of the difluoromethoxy group (-OCF₂H) contributes to its lipophilicity, which is a critical factor in drug design for improving membrane permeability. Researchers often explore this compound for its potential in developing kinase inhibitors and GPCR modulators, addressing trending topics in precision medicine.

In recent years, the demand for fluorinated building blocks like 1-(2-bromopropyl)-3-(difluoromethoxy)benzene has surged due to their role in optimizing drug candidates. Fluorination is a hot topic in medicinal chemistry, as it can significantly alter a molecule’s pharmacokinetic properties. This compound’s bromopropyl moiety also offers versatility for further functionalization via cross-coupling reactions, aligning with the growing interest in Pd-catalyzed transformations.

From an industrial perspective, 1-(2-bromopropyl)-3-(difluoromethoxy)benzene is synthesized through multistep organic reactions, often involving electrophilic aromatic substitution and alkylation. Its purity (>97%) is crucial for high-yield downstream applications, making it a preferred choice for contract research organizations (CROs) and custom synthesis providers. The compound’s stability under inert conditions ensures compatibility with modern flow chemistry techniques, another trending area in process optimization.

Market analysts highlight the expanding applications of 1-(2-bromopropyl)-3-(difluoromethoxy)benzene in crop protection chemicals, responding to the global need for sustainable agriculture. Its structural motif is recurrent in herbicides and fungicides, addressing FAQs about eco-friendly pest control solutions. Additionally, its role in material science, particularly in liquid crystal and polymer additives, is under investigation, tapping into the demand for advanced functional materials.

For researchers sourcing CAS 2228855-86-3, quality benchmarks include HPLC/GC-MS validation and strict control of residual solvents. Suppliers often emphasize its availability in gram-to-kilogram scales, catering to both discovery-phase and scale-up projects. Storage recommendations typically suggest amber vials under nitrogen to preserve the integrity of the bromopropyl and difluoromethoxy functionalities.

In summary, 1-(2-bromopropyl)-3-(difluoromethoxy)benzene exemplifies the intersection of synthetic utility and industrial relevance. Its adaptability in small-molecule drug discovery and agrochemical innovation positions it as a compound of enduring interest, mirroring broader trends in green chemistry and structure-activity relationship (SAR) studies.